2-((2-morpholino-2-oxoethyl)thio)-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3,5-diphenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H21N3O3S2/c28-20(26-11-13-30-14-12-26)16-32-24-25-22-21(19(15-31-22)17-7-3-1-4-8-17)23(29)27(24)18-9-5-2-6-10-18/h1-10,15H,11-14,16H2
• InChI Key: GEUHFYCLONCTBA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(C(=CS3)C4=CC=CC=C4)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C24H21N3O3S2
• Molecular Weight: 463.6 g/mol
• CAS No.: 670273-85-5

Description

2-((2-morpholino-2-oxoethyl)thio)-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H21N3O3S2 and its molecular weight is 463.57. The purity is usually 95%.
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Scientific Research Applications

Neuromuscular Blocking Action of Steroidal Non-Depolarizing Agent

Research on Org 9426, the 2-morpholino, 16-allyl-pyrrolidino derivative of the 3-desacetoxy analogue of vecuronium, highlights its application in anaesthesia. Org 9426 is identified as a neuromuscular blocking agent with six to eight times less potency than vecuronium. It is notable for its rapid onset of neuromuscular block, providing good to excellent intubation conditions within 60 seconds after administration. Its duration of action and recovery index are similar to those of vecuronium, without noted side effects, suggesting potential advantages over existing non-depolarizing neuromuscular blocking agents due to its stability in aqueous solutions and rapid effectiveness (Wierda et al., 1990).

Environmental and Health Impact Studies

Research on environmental exposure to chemicals structurally similar to the queried compound provides insights into potential health and environmental impacts. Studies on organophosphate pesticides and polybrominated diphenyl ethers (PBDEs) in various populations, including agricultural workers and preschool children, assess exposure levels, health outcomes, and mechanisms of toxicity. These studies contribute to understanding the environmental presence, potential health risks, and regulatory standards for related compounds (Eskenazi et al., 2004), (Mendelsohn et al., 2016).

Antioxidant Flavonoids and Heart Disease

A study on dietary antioxidant flavonoids presents research on natural polyphenolic antioxidants found in various foods and their association with reduced risk of coronary heart disease. This research highlights the potential health benefits of natural compounds and their relevance in preventing chronic diseases, providing a context for the exploration of similar compounds in disease prevention and health promotion (Hertog et al., 1993).